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Compound Name: Citronellyl formate

CAS No.: 93919-93-8

Cat. No.: B7798338

Get Quote

Executive Summary
In the development of spatial and topical repellents, volatility is the critical determinant of the

"Zone of Inhibition" (ZOI) and duration of efficacy. Citronellyl formate (CAS 105-85-1)

presents a unique volatility profile characterized by a vapor pressure of 4.0 Pa (0.03 mmHg) at

25°C.

This guide demonstrates that Citronellyl formate functions as a high-volatility "top note"

repellent. It is approximately 18 times more volatile than DEET and 27 times more volatile than

IR3535. While this property allows for rapid establishment of a protective vapor cloud, it

necessitates specific formulation strategies (e.g., microencapsulation or fixatives) to achieve

the extended protection times (CPT) typical of synthetic standards.

Chemical Profile & Volatility Hierarchy
The following table synthesizes experimental vapor pressure data to establish a clear hierarchy

of volatility.

Table 1: Comparative Volatility and Physicochemical Properties
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Compoun
d

Class
Molecular
Weight (
g/mol )

Vapor
Pressure
(25°C)

Boiling
Point (°C)

LogP
Volatility
Classifica
tion

Citronellyl

Formate

Monoterpe

ne Ester
184.28

0.0300

mmHg (4.0

Pa)

235 3.8 High

Citronellol
Monoterpe

ne Alcohol
156.27

0.0200

mmHg (2.7

Pa)

225 3.2
Moderate-

High

Geraniol
Monoterpe

ne Alcohol
154.25

0.0130

mmHg (1.7

Pa)

230 2.9
Moderate-

High

IR3535
Synthetic

Amino Acid
215.29

0.0011

mmHg

(0.15 Pa)

~295 1.7 Low

DEET
Synthetic

Amide
191.27

0.0017

mmHg

(0.22 Pa)

288 2.02 Low

Picaridin
Synthetic

Piperidine
229.30

0.0004

mmHg

(0.05 Pa)

~290 2.23 Very Low

Mechanistic Insight: Structure-Volatility Relationship
The higher volatility of Citronellyl formate compared to its parent alcohol, Citronellol, is driven

by the esterification of the hydroxyl group.

Citronellol: Possesses a free hydroxyl (-OH) group capable of intermolecular hydrogen

bonding, which significantly lowers its vapor pressure.

Citronellyl Formate: The formate ester cap removes the hydrogen bond donor capability.

Although the molecular weight increases (156 → 184 g/mol ), the loss of hydrogen bonding

dominance results in a net increase in vapor pressure (0.02 → 0.03 mmHg), making it more

diffusive.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#comparative-guide-volatility-profile-of-citronellyl-formate-vs-standard-repellents
https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#comparative-guide-volatility-profile-of-citronellyl-formate-vs-standard-repellents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798338?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualization: Volatility & Performance Logic
The following diagram illustrates the inverse relationship between Vapor Pressure (VP) and

Complete Protection Time (CPT), highlighting the formulation gap that must be bridged for

Citronellyl formate.
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Excellent Longevity
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Caption: Figure 1. Volatility-Performance Trade-off. Citronellyl formate excels in immediate

spatial repellency but lacks the intrinsic longevity of DEET without formulation aids.

Experimental Protocols for Volatility Validation
To rigorously validate these values in a formulation context, the following "Self-Validating"

protocols are recommended. These methods move beyond simple theoretical values to

measure real-world release rates.

Protocol A: Isothermal Thermogravimetric Analysis (TGA)
Purpose: To determine the precise evaporation rate (k) in mg/cm²/min under controlled thermal

stress.

Instrument: TGA (e.g., TA Instruments Q500 or Mettler Toledo TGA/DSC).

Sample Prep: Load 20 µL of pure Citronellyl formate into a platinum pan. Ensure a uniform

liquid layer.
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Parameters:

Purge Gas: Nitrogen at 40 mL/min (eliminates oxidative degradation variables).

Isothermal Hold: Ramp 10°C/min to 32°C (simulated skin temperature) and hold for 120

minutes.

Data Analysis:

Plot Weight (%) vs. Time (min).

Calculate the slope of the linear portion of the curve (

).

Validation Check: The derivative weight loss curve must be flat (zero slope change) during

the isothermal hold. Any curve indicates thermal decomposition or moisture evolution,

invalidating the run.

Protocol B: Dynamic Headspace GC-MS
Purpose: To quantify the vapor phase concentration in a simulated application environment.

Chamber: Use a 10L glass environmental chamber equipped with inlet/outlet ports.

Application: Apply 1.0 g of test formulation to a 50 cm² filter paper substrate suspended in

the chamber center.

Sampling:

Connect a Tenax TA sorption tube to the outlet.

Pull air through the chamber at 200 mL/min for 15 minutes at T=0, T=1h, and T=4h.

Analysis:

Thermal desorption into GC-MS (DB-5MS column).

Target Ion: Monitor m/z 69 (base peak for terpenoids) and m/z 138.
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Quantification: Calibrate using an external standard curve of Citronellyl formate in hexane.

Experimental Workflow Diagram

Phase 1: Kinetic Evaporation (TGA) Phase 2: Vapor Concentration (Headspace)
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Caption: Figure 2. Dual-phase experimental workflow combining gravimetric kinetics (TGA) and

chemical specificity (GC-MS).

Conclusion & Formulation Implications
Citronellyl formate is not a direct functional substitute for DEET in terms of longevity. Its vapor

pressure (0.03 mmHg) classifies it as a spatial repellent rather than a contact repellent.

For Topical Use: It must be combined with fixatives (e.g., vanillin, polymer matrices) or used

as a "booster" in combination with heavier actives like Picaridin to provide immediate

protection while the heavier molecule establishes its film.
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For Spatial Use: It is superior to DEET for candles, diffusers, or emanators where rapid

establishment of an airborne concentration is required.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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